2-(2,5-Difluoro-phenoxy)-ethanol

• Molecular Formula: C8H8F2O2
• Molecular Weight: 174.14 g/mol
• IUPAC Name: 2-(2,5-difluorophenoxy)ethanol
• InChI: InChI=1S/C8H8F2O2/c9-6-1-2-7(10)8(5-6)12-4-3-11/h1-2,5,11H,3-4H2
• InChI Key: FJYVXYMRSUFESD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1F)OCCO)F

Description

2-(2,5-Difluoro-phenoxy)-ethanol is a useful research compound. Its molecular formula is C8H8F2O2 and its molecular weight is 174.14 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The solution of 1.80 g of [2-(2,5-difluorophenoxy)ethoxy]triisopropylsilane and 23 ml of tetrahydrofuran is admixed with 4.37 ml of tetrabutylammonium fluoride solution (1M in tetrahydrofuran) and stirred at 60° C. over 1 hour. The reaction mixture is cooled, poured onto water (70 ml) and extracted with tert-butyl methyl ether (2×70 ml). The organic phases are washed with brine (1×50 ml), dried over sodium sulphate, filtered and concentrated by evaporation. The title compound is obtained as a colourless oil from the residue by means of flash chromatography (SiO2 60F). Rf=0.19 (2:1 EtOAc-heptane); Rt=3.17.